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Compound of Interest
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Abstract

This application note details a robust and reproducible method for the quantitative analysis of
ethyl sulfate (EtS) in urine samples using a charged surface-C18 column. Ethyl sulfate is a
minor, non-oxidative metabolite of ethanol and serves as a biomarker for alcohol consumption.
[1][2][3] Due to its polar nature, retaining and separating EtS on traditional reversed-phase
columns can be challenging.[1][2] This method utilizes a charged surface-C18 column, which
enhances the retention of polar analytes like EtS, coupled with tandem mass spectrometry for
sensitive and selective detection.[1][2][4] The presented protocol, based on a simple "dilute and
shoot" sample preparation, demonstrates excellent linearity, reproducibility, and stable retention
times, making it suitable for high-throughput clinical research and forensic toxicology
applications.[2][4]

Introduction

Ethyl sulfate (EtS) is a direct metabolite of ethanol, formed by the conjugation of ethanol with
sulfate.[3] Along with ethyl glucuronide (EtG), it has emerged as a key biomarker for monitoring
alcohol consumption and abstinence, detectable in urine for up to 80 hours after intake.[1][2]
The high polarity of EtS presents a challenge for traditional reversed-phase liquid
chromatography (RPLC) methods using standard C18 columns, often resulting in poor
retention.[1][2]

Charged surface-C18 columns are a type of modified reversed-phase media that incorporate a
positive charge at the surface.[4][5][6] This positive charge interacts with anionic analytes like

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1228733?utm_src=pdf-interest
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://pmc.ncbi.nlm.nih.gov/articles/PMC3252119/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3252119/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://pubmed.ncbi.nlm.nih.gov/39002507/
https://www.elementlabsolutions.com/uk/chromatography-blog/post/peptide-analysis-charged-surface-c18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

EtS, providing an additional retention mechanism beyond the hydrophobic interactions of the
C18 chains. This allows for improved retention and separation of polar compounds without the
need for ion-pairing agents, which can suppress mass spectrometry signals.[6]

This application note provides a detailed protocol for the separation and quantification of EtS
using an Agilent InfinityLab Poroshell 120 CS-C18 column and an LC/MS/MS system.[1][4]

Experimental

Instrumentation and Consumables
o LC System: Agilent 1290 Infinity Il LC or equivalent[4]

o Mass Spectrometer: Agilent 6470 or Ultivo Triple Quadrupole LC/MS system with Agilent Jet
Stream technology([4]

e Analytical Column: Agilent InfinityLab Poroshell 120 CS-C18, 2.1 x 50 mm, 2.7 um[4]

o Data Acquisition and Analysis Software: MassHunter Software Suite[4]

Reagents and Standards

o Ethyl Sulfate (EtS) and Ethyl Glucuronide (EtG) analytical standards

Deuterated internal standards (d5-EtS and d5-EtG)

Formic acid, LC-MS grade

Water, LC-MS grade

Methanol, LC-MS grade

Blank urine matrix for calibrators and quality controls

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the separation of
EtS.
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Parameter

Value

Analytical Column

Agilent InfinityLab Poroshell 120 CS-C18, 2.1 x
50 mm, 2.7 um[4]

Mobile Phase A

0.01% Formic Acid in Water[1][4]

Mobile Phase B

Methanol[1]

Flow Rate 0.350 mL/min[1]
Column Temperature 40 °C[1]
Injection Volume 2 pL[1][4]

Needle Wash IPA:MeOH:ACN:Acetone (50:20:20:10)[1]
Autosampler Temp. 4 °C[1]
Gradient Program:
Time (min) %B
0.00 2
3.00 50
3.01 98
3.99 98
4.00 2

Mass Spectrometry Conditions

The following table outlines the mass spectrometer settings for the detection of EtS.
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Parameter Value
lonization Mode Negative[l]
Drying Gas Temp. 200 °C[1]
Drying Gas Flow 12 L/min[1]

] ) o Specific transitions for EtS and its internal
Multiple Reaction Monitoring (MRM)
standard

Protocols
Standard and Sample Preparation

o Stock Solutions: Prepare individual stock solutions of EtS and its deuterated internal
standard (d5-EtS) in methanol.[4]

o Calibration Standards: Prepare a series of calibration standards by spiking blank urine with
the EtS stock solution to achieve the desired concentration range (e.g., 10 to 1,000 ng/mL).

[1][4]

e Sample Preparation:

[¢]

For each urine sample, calibrator, or quality control, pipette 10 pL into a sample vial.[4]

[e]

Add 490 pL of Mobile Phase A (0.01% formic acid in water) to achieve a 1:50 dilution.[4]

o

Add 10 pL of the internal standard solution.[4]

[¢]

Cap the vials and vortex thoroughly.[4]

[¢]

The samples are now ready for injection ("dilute and shoot").[4]

Experimental Workflow

The following diagram illustrates the overall experimental workflow from sample receipt to data
analysis.
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Caption: Experimental workflow for ethyl sulfate analysis.

Results and Discussion
Chromatography and Retention

The charged surface-C18 column provided excellent retention and peak shape for the highly
polar ethyl sulfate.[1][4] The combination of the C18 ligands and the charged surface allows for
a mixed-mode separation mechanism, enhancing the retention of anionic species like EtS.[7] In
a study using a 3-minute gradient, EtS was well-retained with a retention factor (k') of 3.5.[2]
The method demonstrated stable retention times over 800 injections, highlighting its
robustness for high-throughput analysis.[1][2][4]

Quantitative Performance

The method was validated for quantitative performance, and the results are summarized in the

table below.
Parameter Ethyl Sulfate (EtS) Performance
Calibration Range 10 - 1,000 ng/mL[1][4]
Linearity (R?) > 0.998[1]
Weighting 1/x[1]

The calibration curve for EtS showed excellent linearity across the specified concentration
range.[1][4] The method proved to be highly reproducible over a large number of injections,
indicating its suitability for routine analysis.[1][4]

Sample Preparation Optimization
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Different sample dilutions (1:10, 1:20, and 1:50) and injection volumes (0.5 to 20 pL) were
evaluated to determine the optimal conditions for peak shape and response.[1][4] A 1:50
dilution with a 2 L injection volume was found to yield the best results, minimizing matrix
effects while providing sufficient sensitivity.[1][2][4]

Conclusion

This application note presents a validated LC-MS/MS method for the quantitative analysis of
ethyl sulfate in urine using a charged surface-C18 column. The key advantages of this method
include:

o Enhanced Retention: The charged surface-C18 column effectively retains the polar EtS
analyte, providing good peak shape and resolution.[1][2][4]

o Simple Sample Preparation: A straightforward "dilute and shoot" protocol minimizes sample
handling and potential for error.[1][4]

e Robustness and Reproducibility: The method demonstrates excellent linearity and stable
performance over numerous injections.[1][2][4]

e High Throughput: The short run time and simple sample preparation make this method ideal
for laboratories with high sample volumes.[2]

This protocol provides a reliable and efficient solution for researchers, scientists, and drug
development professionals involved in alcohol biomarker analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.Ilcms.cz [lcms.cz]

e 2. msacl.org [msacl.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://www.benchchem.com/product/b1228733?utm_src=pdf-custom-synthesis
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

3. A High-Performance Liquid Chromatographic—Tandem Mass Spectrometric Method for the
Determination of Ethyl Glucuronide and Ethyl Sulfate in Urine Validated According to
Forensic Guidelines - PMC [pmc.ncbi.nlm.nih.gov]

e 4. agilent.com [agilent.com]

o 5. Evaluating C18 stationary phases with a positively charged surface for proteomic LC-MS
applications using mobile phase acidified with reduced formic acid concentration - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. elementlabsolutions.com [elementlabsolutions.com]
e 7. m.youtube.com [m.youtube.com]

 To cite this document: BenchChem. [Application Note: Separation of Ethyl Sulfate using a
Charged Surface-C18 Column]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228733#charged-surface-c18-column-for-ethyl-
sulphate-separation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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